Cas no 2034338-37-7 (N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide)

• Product Name: N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide
• CAS No: 2034338-37-7
• MF: C₁₈H₁₄F₃NO₂S₂
• MW: 397.434472560883
• CID: 6326168
• PubChem ID: 92110946
• Update Time: 2025-05-30

N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide
• AKOS026692205
• N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-3-(trifluoromethyl)benzamide
• 2034338-37-7
• N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-3-(trifluoromethyl)benzamide
• N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-3-(trifluoromethyl)benzamide
• F6506-2278

• Inchi： 1S/C18H14F3NO2S2/c19-18(20,21)13-4-1-3-12(9-13)16(23)22-11-17(24,14-6-8-25-10-14)15-5-2-7-26-15/h1-10,24H,11H2,(H,22,23)
• InChI Key： CXZQOOADQICRTC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CSC=C1)(CNC(C1C=CC=C(C(F)(F)F)C=1)=O)O

Computed Properties

• Exact Mass: 397.04180552g/mol
• Monoisotopic Mass: 397.04180552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 106Ų

Additional information on N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide

N-2-Hydroxy-2-(Thiophen-2-Yl)-2-(Thiophen-3-Yl)Ethyl-3-(Trifluoromethyl)Benzamide: A Comprehensive Overview

The compound with CAS No 2034338-37-7, known as N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzamide core substituted with a trifluoromethyl group and a hydroxyethyl group that is further substituted with two thiophene rings. The combination of these functional groups makes this compound a promising candidate for various applications, particularly in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases. The trifluoromethyl group, a well-known electron-withdrawing substituent, plays a crucial role in enhancing the compound's bioactivity by increasing its lipophilicity and stabilizing its interaction with target proteins. Additionally, the presence of thiophene rings introduces aromaticity and conjugation, which further contribute to its unique electronic properties.

The synthesis of N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-3-(trifluoromethyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study published in Organic Letters described a novel approach utilizing palladium-catalyzed cross-coupling reactions to construct the thiophene-containing side chain. This method not only improves the yield but also enhances the purity of the final product, making it more suitable for biological testing.

One of the most intriguing aspects of this compound is its potential application in the development of advanced materials. The thiophene moieties within its structure are known to exhibit semiconducting properties, which could make this compound a valuable component in organic electronics. Researchers at Stanford University have explored its use in creating flexible electronics and photovoltaic devices, where its stability and electronic conductivity are highly advantageous.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are essential for its potential use as an orally administered drug. However, further research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) profile.

The integration of trifluoromethyl and thiophene groups into this benzamide derivative also opens up possibilities for its use in diagnostic imaging. The trifluoromethyl group can serve as a fluorine-based contrast agent, while the thiophene rings can enhance the molecule's ability to bind to specific receptors or biomarkers. This dual functionality makes it a strong candidate for developing targeted imaging agents for diseases such as cancer.

Looking ahead, the development of N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-y l)ethyl - 3 -(trifluorom ethyl )benzamide represents a significant step forward in the design of multifunctional molecules with tailored properties. Its ability to combine therapeutic efficacy with material science applications positions it as a versatile tool in both academia and industry.